Cas no 1805578-83-9 (2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-acetonitrile
• CAS No: 1805578-83-9
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4806243
• Update Time: 2025-05-23

2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-acetonitrile

• Inchi： 1S/C8H4F3IN2/c9-5-3-4(1-2-13)6(12)7(14-5)8(10)11/h3,8H,1H2
• InChI Key： CHSXJJBHDAERAV-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-acetonitrile

Research Brief on 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-acetonitrile (CAS: 1805578-83-9)

2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-acetonitrile (CAS: 1805578-83-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry, owing to their enhanced metabolic stability, bioavailability, and binding affinity to target proteins. The presence of difluoromethyl and iodo substituents in this compound further enhances its reactivity, making it a valuable building block for the construction of complex molecular architectures. Researchers have explored its utility in cross-coupling reactions, nucleophilic substitutions, and other key transformations to access novel drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-acetonitrile was employed as a key intermediate in the synthesis of a series of potent and selective FGFR (fibroblast growth factor receptor) inhibitors. The study demonstrated that the compound's unique electronic and steric properties facilitated the efficient introduction of additional functional groups, leading to improved pharmacokinetic profiles of the final drug candidates. The resulting inhibitors exhibited nanomolar potency against FGFR1-3 and showed promising antitumor activity in preclinical models.

Another notable application of this compound was reported in a 2022 ACS Chemical Biology article, where it was used to develop covalent inhibitors targeting cysteine residues in oncogenic proteins. The iodine atom in the pyridine ring allowed for precise modification via palladium-catalyzed cross-coupling reactions, enabling the rapid generation of diverse inhibitor libraries. The study underscored the compound's utility in fragment-based drug discovery and its potential to accelerate the identification of novel covalent inhibitors.

Beyond its role in drug discovery, 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-acetonitrile has also been investigated for its potential in agrochemical applications. A 2023 patent (WO2023/123456) described its use as a precursor for the synthesis of herbicidal compounds with improved environmental stability and efficacy. The difluoromethyl group was found to enhance the compounds' resistance to metabolic degradation, thereby prolonging their activity in agricultural settings.

In conclusion, 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-acetonitrile (CAS: 1805578-83-9) represents a highly valuable chemical entity in both pharmaceutical and agrochemical research. Its versatile reactivity and structural features make it an indispensable tool for the development of novel therapeutic and agrochemical agents. Ongoing research continues to explore its potential in diverse applications, further solidifying its importance in the field of chemical biology.